tert-butyl 2-((1-((2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methyl)-1H-pyrazol-4-yl)carbamoyl)pyrrolidine-1-carboxylate

• IUPAC Name: tert-butyl 2-[[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]carbamoyl]pyrrolidine-1-carboxylate
• InChI: InChI=1S/C22H28N4O5/c1-22(2,3)31-21(28)26-10-6-7-17(26)20(27)24-15-11-23-25(12-15)13-16-14-29-18-8-4-5-9-19(18)30-16/h4-5,8-9,11-12,16-17H,6-7,10,13-14H2,1-3H3,(H,24,27)
• InChI Key: BWHOMEYXCXRNHD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC1C(=O)NC2=CN(N=C2)CC3COC4=CC=CC=C4O3
• Molecular Formula: C22H28N4O5
• Molecular Weight: 428.5 g/mol

Description

The compound “tert-butyl 2-((1-((2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methyl)-1H-pyrazol-4-yl)carbamoyl)pyrrolidine-1-carboxylate” is a complex organic molecule. It has an empirical formula of C19H28N2O4 and a molecular weight of 348.44. The molecule contains a pyrrolidine ring, a pyrazole ring, and a 2,3-dihydrobenzo[b][1,4]dioxin ring.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string O=C (OC (C) (C)C)N (C1CCNCC1)CC2=CC=C3OCCOC3=C2. This indicates the presence of a carbamate group (O=C (OC © ©C)N), a pyrrolidine ring (C1CCNCC1), and a 2,3-dihydrobenzo[b][1,4]dioxin ring (CC2=CC=C3OCCOC3=C2).

Scientific Research Applications

Antimalarial Activity: . Investigating the efficacy of this tert-butyl-substituted derivative against malaria parasites could be valuable.

Antidepressant Properties: Given the importance of novel antidepressant drugs, evaluating the compound’s effect on neurotransmitter systems associated with depression could be worthwhile.

Antileishmanial Activity: Leishmaniasis, caused by protozoan parasites, remains a global health concern. Screening the compound for antileishmanial activity might yield promising results.

Synthesis of Novel Derivatives: Incorporating the tert-butyl group into indoloquinoxaline and [1,2,4]triazino[5,6-b]indole systems could lead to structurally novel compounds. These derivatives may serve as potential drug candidates for various diseases.

Material Science

The compound’s unique structure may find applications in material science:

Solubility Enhancement: . Investigating similar properties for our compound could be relevant.

Natural Product Synthesis

The compound could serve as a precursor for biologically active natural products:

Indiacen A and Indiacen B: Exploring its potential as a precursor for these natural products may open up new avenues in drug discovery.

Mechanism of Action

Benzodioxins

The benzodioxin group in the compound is a type of aromatic ether that is often found in various pharmaceuticals and research compounds. Compounds with this group can have a wide range of biological activities, depending on their specific structures and the other functional groups present .

Pyrazoles

The pyrazole group is a type of heterocyclic aromatic organic compound. Pyrazoles are well-known in medicinal chemistry and have been found in a variety of biologically active compounds, including some anti-inflammatory, analgesic, and antipyretic drugs .

Carbamates

The carbamate group in the compound is a functional group that is derived from carbamic acid. Carbamates are used in a wide range of applications, including as insecticides, fungicides, pharmaceuticals, and biodegradable polymers .